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Compound of Interest

Compound Name: 2-Butylcyclohexanone

Cat. No.: B1265551

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential applications of 2-
butylcyclohexanone as a versatile starting material in the synthesis of various agrochemicals.
While direct synthesis of commercial agrochemicals from 2-butylcyclohexanone is not widely
documented, its structural motif is present in and analogous to compounds with known
herbicidal, insecticidal, and fungicidal properties. This document outlines synthetic strategies to
access these classes of compounds from 2-butylcyclohexanone and its derivatives.

Application in Herbicide Synthesis: 2-Acyl-
cyclohexane-1,3-dione Analogs

Cyclohexane-1,3-dione derivatives are a known class of herbicides that act by inhibiting the
enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD). The 2-acyl-cyclohexane-1,3-dione
scaffold is a key pharmacophore for this activity. 2-Butylcyclohexanone can be considered a
precursor to 4-butyl-cyclohexane-1,3-dione, which can then be acylated to produce potential
HPPD-inhibiting herbicides.

Proposed Synthetic Pathway:

A plausible synthetic route involves the a-functionalization of 2-butylcyclohexanone to
introduce a second carbonyl group, followed by acylation.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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